Cas no 5142-23-4 (3-Methyladenine)

3-Methyladenine (3-MA) is a purine derivative widely recognized for its role as an autophagy inhibitor. It functions by blocking class III phosphatidylinositol 3-kinase (PI3K), thereby inhibiting autophagosome formation. This compound is extensively utilized in biochemical and cell biology research to study autophagy-related pathways and their implications in diseases such as cancer and neurodegeneration. 3-Methyladenine is valued for its specificity and well-characterized mechanism of action, making it a reliable tool for investigating cellular degradation processes. Its stability and solubility in aqueous solutions further enhance its practicality for experimental applications. Researchers employ 3-MA to elucidate the regulatory mechanisms of autophagy and its interplay with apoptosis.

3-Methyladenine structure

Product Name:3-Methyladenine

CAS No:5142-23-4

MF:C₆H₇N₅

MW:149.153279542923

MDL:MFCD00010531

CID:370088

PubChem ID:253660841

Update Time:2025-06-09

3-Methyladenine Chemical and Physical Properties

Names and Identifiers

- 3-METHYLADENINE
- 3H-Purin-6-amine,3-methyl-
- 3-MA
- 3-Methyl-3H-purin-6-amine
- 3-Methyladenine (3-MA)
- 3-methylpurin-6-amine
- 6-?Amino-?3-?methylpurine
- 3-MA,6-Amino-3-methylpurine
- 6-Amino-3-methylpurine
- 3-Methyl-6-aminopurine
- N3-Methyladenine
- NSC 66389
- 3H-Purin-6-amine, 3-methyl-
- 3-Methyl-3H-adenine
- ADENINE, 3-METHYL-
- 3-METHYL-3H-PURIN-6-YLAMINE
- 3-Methyladenine autophagy inhibitor
- 3mea
- 4aia
- 3-methyl-Adenine
- NSC66389
- 1p7m
- 4ai5
- Autophagy Inhibitor, 3-MA
- NCIOpen2_000270
- SCHEMB
- HB2267
- 3-methyl-7H-purin-6-imine
- EINECS 225-908-6
- FT-0635560
- NSC-66389
- Bio1_000422
- 3-methyl-3H-purin-6-amine (ACD/Name 4.0)
- AC-28818
- 3-MA nucleobase
- C00913
- 3899G64TKW
- AKOS003382321
- M2518
- SCHEMBL48369
- 5-26-17-00151 (Beilstein Handbook Reference)
- FSASIHFSFGAIJM-UHFFFAOYSA-N
- HMS3656P04
- SCHEMBL254058
- UNII-3899G64TKW
- J-640198
- 3,9-dihydro-3-methyl-6H-Purin-6-imine
- 60192-57-6
- UNII-DR88TV7SNU
- DTXSID901346127
- METHYLADENINE, N(3)-
- 5142-23-4
- CHEMBL292268
- CS-5207
- 3-methyl adenine
- PD019337
- AS-19224
- BRD-K81647657-001-01-9
- s2767
- N(3)-methyladenine
- AMY11868
- W-202935
- CCG-206388
- SMR002530641
- C6H7N5
- SY026559
- AKOS006228458
- HY-19312
- Bio1_000911
- 3-Methyladenine, autophagy inhibitor
- DR88TV7SNU
- BDBM50488841
- BCP02452
- A7582
- MLS006010995
- MFCD00010531
- EX-A130
- CHEMBL4303725
- CHEBI:38635
- SW220216-1
- FT-0671432
- 3-Methyl-d3-adenine
- 3-Methyl-3H-purin-6-amine #
- NCGC00345447-02
- Purine, 3,6-dihydro-6-imino-3-methyl-
- InChI=1/C6H7N5/c1-11-3-10-5(7)4-6(11)9-2-8-4/h2-3H,7H2,1H
- SCHEMBL15764619
- 3-methyl-3H-purin-6-ylamine (ACD/Name 4.0)
- 6H-Purin-6-imine, 3,9-dihydro-3-methyl-
- Q27094948
- DB04104
- 6H-Purin-6-imine, 3,7-dihydro-3-methyl-
- NS00005696
- Bio1_001400
- DTXSID80199406
- J-800199
- BRN 0146087
- 3-Methyladenine?
- 1ST2663
- GLXC-04639
- 3-Methyladenine (3-MA; Autophagy Inhibitor)
- 3-Methyladenine, NSC-66389
- BRD-K81647657-001-05-0
- purine, 6-amino-3-methyl-
- SDCCGSBI-0634490.P005
- ZPBYVFQJHWLTFB-UHFFFAOYSA-N
- BRD-K81647657-001-04-3
- 3-MA , NSC 66389
- DB-051961
- 3-Methyladenine
- MDL： MFCD00010531
- Inchi： 1S/C6H7N5/c1-11-3-10-5(7)4-6(11)9-2-8-4/h2-3,7H,1H3,(H,8,9)
- InChI Key： ZPBYVFQJHWLTFB-UHFFFAOYSA-N
- SMILES： N1(C)C=NC(C2=C1N=CN2)=N
- BRN： 0146087

Computed Properties

Exact Mass: 149.07000
Monoisotopic Mass: 149.07014524g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: 3
XLogP3: -0.6
Topological Polar Surface Area: 68.1

Experimental Properties

Color/Form: Uncertain
Density: 1.60
Melting Point: ~300 °C (dec.) (lit.)
Boiling Point: 240.1°C at 760 mmHg
Flash Point: 99 ºC
Refractive Index: 1.8070 (estimate)
PSA: 69.62000
LogP: 0.52670
Solubility: Uncertain

3-Methyladenine Security Information

Symbol:
Prompt：warning
Signal Word：Danger
Hazard Statement： H301
Warning Statement： P301 + P310
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22
Safety Instruction： S24/25
RTECS：AU6520000
Hazardous Material Identification：
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Risk Phrases：R22

3-Methyladenine Customs Data

HS CODE：2933990090
Customs Data：

China Customs Code:
2933990090

Overview:

2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

3-Methyladenine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
MedChemExpress	HY-19312-50mg	3-Methyladenine	5142-23-4	99.91%	50mg	￥550	2025-04-16
MedChemExpress	HY-19312-100mg	3-Methyladenine	5142-23-4	99.91%	100mg	￥800	2025-04-16
MedChemExpress	HY-19312-200mg	3-Methyladenine	5142-23-4	99.91%	200mg	￥1400	2025-04-16
MedChemExpress	HY-19312-500mg	3-Methyladenine	5142-23-4	99.91%	500mg	￥2800	2025-04-16
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M129496-1g	3-Methyladenine	5142-23-4	98%	1g	¥298.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M129496-25g	3-Methyladenine	5142-23-4	98%	25g	¥4454.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M129496-250mg	3-Methyladenine	5142-23-4	98%	250mg	¥190.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M129496-5g	3-Methyladenine	5142-23-4	98%	5g	¥1104.90	2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M129496-50mg	3-Methyladenine	5142-23-4	98%	50mg	¥102.90	2023-09-02
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.	M2518-1G	3-Methyladenine	5142-23-4		1g	¥690.00	2024-04-15

3-Methyladenine Suppliers

Amadis Chemical Company Limited

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(CAS:5142-23-4)3-Methyladenine

Order Number:A7582

Stock Status:in Stock

Quantity:1g/5g/10g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:04

Price ($):304.0/760.0/916.0

Email:sales@amadischem.com

Product Official Link

3-Methyladenine Related Literature

1. Establishing plasmon contribution to chemical reactions: alkoxyamines as a thermal probe†

Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
2. Excitation dependent bidirectional electron transfer in phthalocyanine-functionalised MoS2 nanosheets†

Christopher J. Harrison,Kyle J. Berean,Enrico Della Gaspera,Jian Zhen Ou,Richard B. Kaner,Kourosh Kalantar-zadeh,Torben Daeneke Nanoscale, 2016,8, 16276-16283
3. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
4. Examination of deposit in commercial diluted phosphoric acid

Analyst, 1880,5, 146-147
5. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782

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